Cas no 860751-71-9 (3-Bromo-2-methyl-6-nitroaniline)
860751-71-9 structure
Product Name:3-Bromo-2-methyl-6-nitroaniline
CAS No:860751-71-9
MF:C7H7BrN2O2
MW:231.046680688858
MDL:MFCD20484899
CID:1038582
PubChem ID:66630613
Update Time:2025-04-20
3-Bromo-2-methyl-6-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-methyl-6-nitroaniline
- 3-Bromo-2-methyl-6-nitro-phenylamine
- BS-25870
- SB39109
- 860751-71-9
- DTXSID30735474
- SCHEMBL241906
- 3-Bromo-3-methyl-6-nitroaniline
- QZONGSDRDXYLDS-UHFFFAOYSA-N
- DB-105387
-
- MDL： MFCD20484899
- Inchi： 1S/C7H7BrN2O2/c1-4-5(8)2-3-6(7(4)9)10(11)12/h2-3H,9H2,1H3
- InChI Key： QZONGSDRDXYLDS-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1C)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.96909g/mol
- Monoisotopic Mass: 229.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.8Ų
3-Bromo-2-methyl-6-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011786-1g |
3-Bromo-2-methyl-6-nitroaniline |
860751-71-9 | 97% | 1g |
$1534.70 | 2023-08-31 | |
| TRC | B105500-500mg |
3-Bromo-2-methyl-6-nitroaniline |
860751-71-9 | 500mg |
$ 270.00 | 2022-04-02 | ||
| TRC | B105500-1000mg |
3-Bromo-2-methyl-6-nitroaniline |
860751-71-9 | 1g |
$ 445.00 | 2022-04-02 | ||
| TRC | B105500-2500mg |
3-Bromo-2-methyl-6-nitroaniline |
860751-71-9 | 2500mg |
$ 885.00 | 2022-04-02 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1657-1g |
3-Bromo-2-methyl-6-nitro-phenylamine |
860751-71-9 | 98% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1657-5g |
3-Bromo-2-methyl-6-nitro-phenylamine |
860751-71-9 | 98% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1657-500mg |
3-Bromo-2-methyl-6-nitro-phenylamine |
860751-71-9 | 98% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1657-100mg |
3-Bromo-2-methyl-6-nitro-phenylamine |
860751-71-9 | 98% | 100mg |
2756.14CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1122919-100mg |
3-Bromo-2-methyl-6-nitro-phenylamine |
860751-71-9 | 95% | 100mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1122919-500mg |
3-Bromo-2-methyl-6-nitro-phenylamine |
860751-71-9 | 95% | 500mg |
$780 | 2024-07-28 |
3-Bromo-2-methyl-6-nitroaniline Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
860751-71-9 (3-Bromo-2-methyl-6-nitroaniline) Related Products
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